Cas no 1374969-90-0 (6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid)

• Product name: 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid
• CAS No: 1374969-90-0
• MF: C₁₃H₁₁ClN₂O₂
• MW: 262.691642045975
• CID: 6268055
• PubChem ID: 63538143

6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS012846666
• EN300-7353960
• SCHEMBL10251065
• 1374969-90-0
• 6-chloro-2-(3-methylanilino)pyridine-3-carboxylic acid
• 6-chloro-2-[(3-methylphenyl)amino]pyridine-3-carboxylic acid
• 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid

• Inchi： 1S/C13H11ClN2O2/c1-8-3-2-4-9(7-8)15-12-10(13(17)18)5-6-11(14)16-12/h2-7H,1H3,(H,15,16)(H,17,18)
• InChI Key： NZJWOZIMIXCWEC-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=O)O)C(=N1)NC1=CC=CC(C)=C1

Computed Properties

• Exact Mass: 262.0509053g/mol
• Monoisotopic Mass: 262.0509053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 62.2Ų
• XLogP3: 4.1

Additional information on 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid

6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1374969-90-0, known as 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug development. The pyridine ring, a six-membered aromatic structure with one nitrogen atom, serves as the core framework of this molecule. The substitution pattern on the pyridine ring, including the chloro group at position 6 and the carboxylic acid group at position 3, contributes to its distinctive chemical properties.

Recent studies have highlighted the importance of 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid in medicinal chemistry. Researchers have explored its role as a potential lead compound for developing novel therapeutic agents. The anilino group attached to the pyridine ring introduces additional complexity and functionality, making this compound a versatile building block for further chemical modifications. The presence of the methylanilino substituent enhances the molecule's ability to interact with biological targets, such as enzymes or receptors, which is crucial for pharmacological activity.

The synthesis of 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid involves a series of well-established organic reactions. These include nucleophilic aromatic substitution, coupling reactions, and oxidation processes. The optimization of these steps has been a focus of recent research efforts to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high product quality.

In terms of applications, this compound has shown promise in various fields. Its ability to act as a precursor for more complex molecules makes it valuable in combinatorial chemistry. Additionally, its structural similarity to certain bioactive compounds suggests potential use in drug design targeting specific diseases. Recent findings indicate that derivatives of this compound may exhibit anti-inflammatory or antioxidant properties, opening new avenues for therapeutic intervention.

The structural elucidation and characterization of 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid have been supported by advanced analytical techniques such as NMR spectroscopy and mass spectrometry. These methods provide critical insights into the molecule's conformational flexibility and stability under different conditions. Understanding these properties is essential for predicting how the compound will behave in biological systems.

Furthermore, computational studies have played a pivotal role in understanding the electronic properties and reactivity of this compound. Density functional theory (DFT) calculations have been employed to study the molecular orbitals and reactivity patterns, which are vital for designing efficient synthetic routes and predicting biological activity.

In conclusion, 6-Chloro-2-(3-methylanilino)pyridine-3-carboxylic acid stands out as a remarkable compound with diverse applications in organic synthesis and pharmacology. Its unique structure and functional groups make it an attractive candidate for further research and development. As ongoing studies continue to uncover its potential, this compound is poised to make significant contributions to the advancement of medicinal chemistry.